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Compound of Interest

Compound Name: Jak-IN-36

Cat. No.: B12372758 Get Quote

Essential Safety and Handling Guide for Jak-IN-36
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Jak-IN-36 (CAS 457081-03-7). The

following procedures are designed to ensure the safe handling and disposal of this potent, cell-

permeable, and reversible pan-Janus kinase (JAK) inhibitor.

Chemical and Safety Data
Jak-IN-36 is a small molecule inhibitor targeting the JAK family of tyrosine kinases. While some

safety data sheets (SDS) classify the substance as not hazardous under the Globally

Harmonized System (GHS), it is crucial to handle it with care as the toxicological properties

have not been fully investigated.[1] Potential hazards include skin, eye, and respiratory tract

irritation.[1]
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Property Value Reference

Synonyms
JAK Inhibitor I, Pyridone 6,

CMP-6
Calbiochem

CAS Number 457081-03-7 Calbiochem

Molecular Formula C₂₀H₁₈FN₅O PubChem

Molecular Weight 363.39 g/mol PubChem

IC₅₀ (JAK1, murine) 15 nM Calbiochem[2]

IC₅₀ (JAK2) 1 nM Calbiochem[2]

Kᵢ (JAK3) 5 nM Calbiochem[2]

IC₅₀ (Tyk2) 1 nM Calbiochem[2]

Appearance Crystalline Solid STEMCELL Technologies[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure during handling. The

required equipment protects against inhalation, skin contact, and eye contact.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. For tasks with a

higher risk of splashing, consider double-gloving.

Eye Protection: Use ANSI-approved safety glasses with side shields or chemical splash

goggles.

Body Protection: A standard laboratory coat is required. For procedures involving significant

quantities of the solid compound or potential for aerosolization, a disposable gown is

recommended.

Respiratory Protection: Handling should be performed in a certified chemical fume hood to

avoid inhalation of the powder. If a fume hood is not available, a NIOSH-approved respirator

with an appropriate particulate filter is necessary.
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Operational Plan: Experimental Protocol Workflow
This section provides a standard workflow for preparing and using Jak-IN-36 in a typical cell

culture experiment. This protocol is based on methodologies cited in research articles using

Jak-IN-36 for in vitro studies.[4][5]

Step 1: Preparation of Stock Solution
Pre-calculation: Determine the required mass of Jak-IN-36 powder to prepare a high-

concentration stock solution (e.g., 10 mM) in a suitable solvent like Dimethyl Sulfoxide

(DMSO).

Weighing: In a chemical fume hood, carefully weigh the required amount of Jak-IN-36
powder using an analytical balance.

Solubilization: Add the appropriate volume of DMSO to the powder to achieve the desired

stock concentration. Ensure complete dissolution by vortexing or gentle agitation.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. Store aliquots at -20°C or -80°C to maintain stability.

Step 2: Cell Treatment
Thawing: Thaw a single aliquot of the Jak-IN-36 stock solution at room temperature

immediately before use.

Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to achieve

the final desired experimental concentrations (e.g., 0.5 µM to 5 µM).[4]

Application: Remove the existing medium from the cultured cells and replace it with the

medium containing the final concentration of Jak-IN-36.

Incubation: Return the cells to the incubator and maintain them for the specified

experimental duration (e.g., 24-72 hours).[4]
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Caption: Experimental workflow for preparing and applying Jak-IN-36.
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Mechanism of Action: The JAK-STAT Signaling
Pathway
Jak-IN-36 functions by inhibiting the Janus kinase family (JAK1, JAK2, JAK3, and TYK2),

which are critical components of the JAK-STAT signaling pathway.[2] This pathway is a primary

mechanism for cells to respond to extracellular signals from cytokines and growth factors,

playing a key role in immunity, cell proliferation, and differentiation.[6][7][8]

The process begins when a cytokine binds to its specific cell surface receptor, causing the

associated JAK proteins to activate and phosphorylate each other.[9] These activated JAKs

then phosphorylate the receptor, creating docking sites for Signal Transducer and Activator of

Transcription (STAT) proteins.[9] Once docked, STATs are themselves phosphorylated by the

JAKs, causing them to dimerize and translocate into the nucleus, where they act as

transcription factors to regulate gene expression.[8][10] Jak-IN-36 competitively binds to the

ATP-binding site of JAKs, preventing this phosphorylation cascade.[2][11]
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Caption: Inhibition of the JAK-STAT pathway by Jak-IN-36.
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Disposal Plan
Proper disposal of Jak-IN-36 and associated contaminated materials is critical to ensure

laboratory and environmental safety. All chemical waste must be managed according to

institutional guidelines and local regulations.[12]

Step 1: Identification and Segregation
Solid Waste: Unused Jak-IN-36 powder is classified as hazardous chemical waste.

Liquid Waste: All solutions containing Jak-IN-36 (e.g., stock solutions, used cell culture

media) are hazardous liquid chemical waste.

Contaminated Labware: Disposable items that have come into direct contact with Jak-IN-36
(e.g., pipette tips, gloves, tubes, flasks) are considered contaminated solid waste.

Segregation: Keep Jak-IN-36 waste separate from other waste streams like biological or

radioactive waste.[1][13] Do not mix incompatible chemicals.[12]

Step 2: Containment and Labeling
Containers: Use designated, leak-proof, and chemically compatible containers for each

waste type.[12][14] Keep containers closed except when adding waste.[12]

Labeling: Clearly label all waste containers with the words "Hazardous Waste," the full

chemical name ("Jak-IN-36"), concentration, and the date of accumulation.[1][12] Do not use

abbreviations.[12]

Step 3: Storage and Disposal
Storage: Store waste containers in a designated, secure secondary containment area away

from general lab traffic.[12]

Professional Disposal: Arrange for waste pickup through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal service.[1] Never

dispose of Jak-IN-36 down the drain or in the regular trash.[12]
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Caption: Procedural workflow for the safe disposal of Jak-IN-36 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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